Cas no 1279218-82-4 (4-(2-(5-Ethyl-1H-1,2,4-triazol-3-yl)ethyl)morpholine)

4-(2-(5-Ethyl-1H-1,2,4-triazol-3-yl)ethyl)morpholine is a heterocyclic compound featuring both a morpholine and a 1,2,4-triazole moiety. Its unique structure makes it valuable in pharmaceutical and agrochemical research, particularly as a potential intermediate for bioactive molecules. The morpholine ring enhances solubility and bioavailability, while the triazole group contributes to its versatility in forming hydrogen bonds and metal coordination complexes. This compound is of interest in the development of enzyme inhibitors, antimicrobial agents, and other therapeutic candidates due to its balanced lipophilicity and structural rigidity. Its synthetic accessibility and functional group compatibility further underscore its utility in medicinal chemistry applications.

4-(2-(5-Ethyl-1H-1,2,4-triazol-3-yl)ethyl)morpholine structure

1279218-82-4 structure

Product Name:4-(2-(5-Ethyl-1H-1,2,4-triazol-3-yl)ethyl)morpholine

CAS No:1279218-82-4

MF:C₁₀H₁₈N₄O

MW:210.276121616364

CID:5187994

Update Time:2025-10-20

4-(2-(5-Ethyl-1H-1,2,4-triazol-3-yl)ethyl)morpholine Chemical and Physical Properties

Names and Identifiers

- 4-(2-(5-Ethyl-1H-1,2,4-triazol-3-yl)ethyl)morpholine
- 4-[2-(5-Ethyl-1H-[1,2,4]triazol-3-yl)-ethyl]-morpholine
- Inchi： 1S/C10H18N4O/c1-2-9-11-10(13-12-9)3-4-14-5-7-15-8-6-14/h2-8H2,1H3,(H,11,12,13)
- InChI Key： WRMZPCIILJIONE-UHFFFAOYSA-N
- SMILES： O1CCN(CCC2=NC(CC)=NN2)CC1

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 4
Complexity: 184
XLogP3: 0.8
Topological Polar Surface Area: 54

4-(2-(5-Ethyl-1H-1,2,4-triazol-3-yl)ethyl)morpholine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM492454-1g	4-(2-(5-Ethyl-1H-1,2,4-triazol-3-yl)ethyl)morpholine	1279218-82-4	97%	1g	$411	2024-08-02
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD609444-1g	4-(2-(5-Ethyl-1H-1,2,4-triazol-3-yl)ethyl)morpholine	1279218-82-4	97%	1g	￥2849.0	2023-04-03

4-(2-(5-Ethyl-1H-1,2,4-triazol-3-yl)ethyl)morpholine Related Literature

1. An approach to 7-aza-1-phosphanorbornane complexes: strain promoted rearrangement of 1-iminylphosphirane complexes and cycloaddition with olefins†

Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
2. An artificial photosynthesis system comprising a covalent triazine framework as an electron relay facilitator for photochemical carbon dioxide reduction†

Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
3. An aptasensor for detection of potassium ions based on RecJf exonuclease mediated signal amplification

Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
4. An approach to asymmetric synthesis of β-aryl alanines by Pd(0)-catalyzed cross-coupling and cyanate-to-isocyanate rearrangement†

Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
5. An amorphous carbon nitride/NiO/CoN-based composite: a highly efficient nonprecious electrode for supercapacitors and the oxygen evolution reaction†

Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034

Related Categories

Additional information on 4-(2-(5-Ethyl-1H-1,2,4-triazol-3-yl)ethyl)morpholine

Comprehensive Overview of 4-(2-(5-Ethyl-1H-1,2,4-triazol-3-yl)ethyl)morpholine (CAS No. 1279218-82-4)

4-(2-(5-Ethyl-1H-1,2,4-triazol-3-yl)ethyl)morpholine (CAS No. 1279218-82-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique morpholine and 1,2,4-triazole moieties, exhibits potential applications in drug discovery and material science. Its molecular structure combines a 5-ethyl-1H-1,2,4-triazole core with a morpholine side chain, making it a versatile intermediate for synthesizing bioactive molecules.

In recent years, the demand for heterocyclic compounds like 4-(2-(5-Ethyl-1H-1,2,4-triazol-3-yl)ethyl)morpholine has surged due to their role in developing kinase inhibitors and antimicrobial agents. Researchers are particularly interested in its potential to modulate enzyme activity, a topic frequently searched in academic and industrial databases. The compound’s CAS No. 1279218-82-4 is often queried alongside terms such as "synthesis methods", "biological activity", and "pharmacological applications", reflecting its relevance in modern chemistry.

The synthesis of 4-(2-(5-Ethyl-1H-1,2,4-triazol-3-yl)ethyl)morpholine typically involves multi-step organic reactions, including cyclization and alkylation processes. Its 1,2,4-triazole ring is known for stabilizing interactions with biological targets, a feature highlighted in recent publications on drug-likeness and molecular docking. These aspects align with trending searches on "fragment-based drug design" and "small molecule therapeutics", underscoring the compound’s alignment with current scientific interests.

From a commercial perspective, CAS No. 1279218-82-4 is often listed in catalogs of fine chemicals and research reagents. Suppliers emphasize its high purity (>98%) and suitability for high-throughput screening (HTS) assays, a key requirement for academic and pharmaceutical labs. The compound’s morpholine component also contributes to its solubility profile, a critical factor in formulation development, another hot topic in drug delivery research.

Ongoing studies explore the structure-activity relationship (SAR) of 4-(2-(5-Ethyl-1H-1,2,4-triazol-3-yl)ethyl)morpholine, particularly its analogs. Questions like "How does the ethyl group affect bioavailability?" or "Can morpholine derivatives enhance blood-brain barrier penetration?" are frequently encountered in forums and search engines, indicating user curiosity about its optimization. Such queries reflect the compound’s potential in central nervous system (CNS) drug development, a rapidly growing field.

In summary, 4-(2-(5-Ethyl-1H-1,2,4-triazol-3-yl)ethyl)morpholine (CAS No. 1279218-82-4) represents a promising scaffold in medicinal chemistry. Its dual functionality—combining a triazole heterocycle with a morpholine group—offers broad utility in designing novel therapeutics. As research continues to uncover its full potential, this compound remains a subject of keen interest for scientists addressing challenges in targeted therapy and precision medicine.